Cas no 239079-92-6 (5-(Bromomethyl)-1,2-difluoro-3-(trifluoromethyl)benzene)

• Product Name: 5-(Bromomethyl)-1,2-difluoro-3-(trifluoromethyl)benzene
• CAS No: 239079-92-6
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• MDL: MFCD00236263
• CID: 245561
• PubChem ID: 44557935
• Update Time: 2025-04-19

5-(Bromomethyl)-1,2-difluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1,2-difluoro-3-(trifluoromethyl)benzene
• 3,4-DIFLUORO-5-(TRIFLUOROMETHYL)BENZYL BROMIDE
• Benzene,5-(bromomethyl)-1,2-difluoro-3-(trifluoromethyl)-
• AC-7449
• SCHEMBL24852353
• 5-(bromomethyl)-1, 2-difluoro-3-(trifluoromethyl)benzene
• DTXSID70659327
• 3,4-DIFLUORO-5-(TRIFLUOROMETHYL)BENZYLBROMIDE
• AKOS015890080
• A22644
• MFCD00236263
• 5-Bromomethyl-1,2-difluoro-3-trifluoromethyl-benzene
• 239079-92-6
• C8H4BrF5
• FT-0659175

• MDL： MFCD00236263
• Inchi： 1S/C8H4BrF5/c9-3-4-1-5(8(12,13)14)7(11)6(10)2-4/h1-2H,3H2
• InChI Key： ARGQEGUGAFKWBO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)(F)F)=C1)F)F

Computed Properties

• Exact Mass: 273.94200
• Monoisotopic Mass: 273.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.709±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 197.1±35.0 ºC (760 Torr),
• Flash Point: 73.0±25.9 ºC,
• Refractive Index: 1.458
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.87850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes